Cas no 23617-53-0 (Quinolinium,1-ethyl-6-[(1-ethylpyridinium-4-yl)amino]-2-[2-[4-[(1-ethylpyridinium-4-yl)amino]phenyl]ethenyl]-,iodide (1:3))

• Product Name: Quinolinium,1-ethyl-6-[(1-ethylpyridinium-4-yl)amino]-2-[2-[4-[(1-ethylpyridinium-4-yl)amino]phenyl]ethenyl]-,iodide (1:3)
• CAS No: 23617-53-0
• MF: C₃₃H₃₆IN₅
• MW: 629.576919555664
• CID: 277119
• PubChem ID: 54598410
• Update Time: 2025-04-19

Quinolinium,1-ethyl-6-[(1-ethylpyridinium-4-yl)amino]-2-[2-[4-[(1-ethylpyridinium-4-yl)amino]phenyl]ethenyl]-,iodide (1:3) Chemical and Physical Properties

Names and Identifiers

• Quinolinium,1-ethyl-6-[(1-ethylpyridinium-4-yl)amino]-2-[2-[4-[(1-ethylpyridinium-4-yl)amino]phenyl]ethenyl]-,iodide (1:3)
• 1-ethyl-N-(1-ethylpyridin-1-ium-4-yl)-2-[(E)-2-[4-[(1-ethylpyridin-1-ium-4-yl)amino]phenyl]ethenyl]quinolin-1-ium-6-amine,iodide
• NSC108828
• NSC-108828
• 1-ethyl-N-(1-ethylpyridin-1-ium-4-yl)-2-[(E)-2-[4-[(1-ethylpyridin-1-ium-4-yl)amino]phenyl]ethenyl]quinolin-1-ium-6-amine;iodide
• 23617-53-0
• DTXSID90712463

• Inchi： 1S/C33H34N5.HI/c1-4-36-21-17-29(18-22-36)34-28-11-7-26(8-12-28)9-14-32-15-10-27-25-31(13-16-33(27)38(32)6-3)35-30-19-23-37(5-2)24-20-30;/h7-25H,4-6H2,1-3H3;1H/q+1;/p+1
• InChI Key： GFHFTFDRZYSKGE-UHFFFAOYSA-O
• SMILES： [I-].[N+]1(CC)C(/C=C/C2C=CC(=CC=2)NC2C=C[N+](=CC=2)CC)=CC=C2C=C(C=CC=12)NC1C=C[N+](CC)=CC=1

Computed Properties

• Exact Mass: 629.20200
• Monoisotopic Mass: 629.20154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 39
• Rotatable Bond Count: 9
• Complexity: 702
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.7Ų

Experimental Properties

• PSA: 35.70000
• LogP: 3.56960